Cas no 1823969-59-0 (Methyl 5-bromo-4-methylpyrimidine-2-carboxylate)
1823969-59-0 structure
Product Name:Methyl 5-bromo-4-methylpyrimidine-2-carboxylate
CAS No:1823969-59-0
MF:C7H7BrN2O2
MW:231.046680688858
MDL:MFCD26517001
CID:4673770
PubChem ID:123288758
Update Time:2024-11-06
Methyl 5-bromo-4-methylpyrimidine-2-carboxylate Chemical and Physical Properties
Names and Identifiers
-
- methyl 5-bromo-4-methylpyrimidine-2-carboxylate
- COC(=O)C1=NC=C(Br)C(C)=N1
- Methyl 5-bromo-4-methyl-2-pyrimidinecarboxylate
- SCHEMBL18420384
- D94148
- AKOS037646210
- AS-67275
- DB-417471
- 1823969-59-0
- Methyl 5-bromo-4-methylpyrimidine-2-carboxylate
-
- MDL: MFCD26517001
- Inchi: 1S/C7H7BrN2O2/c1-4-5(8)3-9-6(10-4)7(11)12-2/h3H,1-2H3
- InChI Key: PFLVQEUZWNEUPM-UHFFFAOYSA-N
- SMILES: BrC1=CN=C(C(=O)OC)N=C1C
Computed Properties
- Exact Mass: 229.96909 g/mol
- Monoisotopic Mass: 229.96909 g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 12
- Rotatable Bond Count: 2
- Complexity: 177
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Molecular Weight: 231.05
- XLogP3: 1.5
- Topological Polar Surface Area: 52.1
Methyl 5-bromo-4-methylpyrimidine-2-carboxylate Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| SHANG HAI MAI KE LIN SHENG HUA Technology Co., Ltd. | M908338-10mg |
Methyl 5-bromo-4-methylpyrimidine-2-carboxylate |
1823969-59-0 | 95% | 10mg |
¥466.20 | 2022-01-11 | |
| SHANG HAI MAI KE LIN SHENG HUA Technology Co., Ltd. | M908338-50mg |
Methyl 5-bromo-4-methylpyrimidine-2-carboxylate |
1823969-59-0 | 95% | 50mg |
¥1,429.20 | 2022-01-11 | |
| SHANG HAI MAI KE LIN SHENG HUA Technology Co., Ltd. | M908338-250mg |
Methyl 5-bromo-4-methylpyrimidine-2-carboxylate |
1823969-59-0 | 95% | 250mg |
¥4,320.00 | 2022-01-11 | |
| Chemenu | CM424638-250mg |
Methyl 5-bromo-4-methylpyrimidine-2-carboxylate |
1823969-59-0 | 95%+ | 250mg |
$477 | 2023-02-02 | |
| eNovation Chemicals LLC | D760806-250mg |
Methyl 5-bromo-4-methylpyrimidine-2-carboxylate |
1823969-59-0 | 95% | 250mg |
$540 | 2023-09-01 |
Methyl 5-bromo-4-methylpyrimidine-2-carboxylate Related Literature
-
Qiaoe Wang,Meiling Lian,Xiaowen Zhu,Xu Chen RSC Adv., 2021,11, 192-197
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Joseph W. Bennett,Diamond T. Jones,Blake G. Hudson,Joshua Melendez-Rivera,Robert J. Hamers,Sara E. Mason Environ. Sci.: Nano, 2020,7, 1642-1651
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Alexandre Vimont,Arnaud Travert,Philippe Bazin,Jean-Claude Lavalley,Marco Daturi,Christian Serre,Gérard Férey,Sandrine Bourrelly,Philip L. Llewellyn Chem. Commun., 2007, 3291-3293
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4. Fatty acid eutectic mixtures and derivatives from non-edible animal fat as phase change materials†Pau Gallart-Sirvent,Marc Martín,Gemma Villorbina,Mercè Balcells,Aran Solé,Luisa F. Cabeza,Ramon Canela-Garayoa RSC Adv., 2017,7, 24133-24139
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Yi Cao,Yujiao Xiahou,Lixiang Xing,Xiang Zhang,Hong Li,ChenShou Wu,Haibing Xia Nanoscale, 2020,12, 20456-20466
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